Cas no 326031-23-6 ((Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide
• CAS No: 326031-23-6
• MF: C₁₇H₁₃F₂N₃O₄S
• MW: 393.364629507065
• CID: 5923474
• PubChem ID: 97684077
• Update Time: 2025-07-17

(Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide
• 326031-23-6
• (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide
• EN300-26593978
• Z56779930

• Inchi： 1S/C17H13F2N3O4S/c18-17(19)26-14-6-4-11(5-7-14)8-12(10-20)16(23)22-13-2-1-3-15(9-13)27(21,24)25/h1-9,17H,(H,22,23)(H2,21,24,25)/b12-8-
• InChI Key： SELAOAVRQUNJFI-WQLSENKSSA-N
• SMILES： S(C1C=CC=C(C=1)NC(/C(/C#N)=C\C1C=CC(=CC=1)OC(F)F)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 393.05948340g/mol
• Monoisotopic Mass: 393.05948340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide

Introduction to (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 326031-23-6 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The systematic name, (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide, encodes a wealth of structural and functional information that underscores its potential applications in drug discovery and therapeutic intervention.

This intricate molecular structure combines several key features that make it of significant interest to researchers. The presence of a cyano group, a difluoromethoxy substituent, and a sulfamoyl group on a phenyl ring provides a unique combination of electronic and steric properties that can influence both the reactivity and biological activity of the compound. Specifically, the cyano group can act as a bioisostere for carboxylic acid groups, while the difluoromethoxy moiety is known to enhance metabolic stability and binding affinity in drug molecules. The sulfamoyl group, on the other hand, introduces a polar and charged character to the molecule, which can be crucial for interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate multiple pharmacophoric elements to improve their therapeutic efficacy. The compound in question exemplifies this trend by integrating several functional groups that are known to interact favorably with biological systems. For instance, studies have shown that molecules containing difluoromethoxy groups often exhibit enhanced binding to enzymes and receptors due to their ability to form strong hydrogen bonds and hydrophobic interactions. Similarly, sulfamoyl groups are frequently found in drugs due to their ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The structural features described above suggest that it may have applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. In particular, the combination of a cyano group and a sulfamoyl group has been observed to enhance binding affinity to certain enzymes involved in cancer pathways. Additionally, the presence of a phenyl ring with multiple substituents provides a scaffold that can be further modified to optimize pharmacokinetic properties.

Recent research has also highlighted the importance of computational methods in the design and optimization of drug-like molecules. Molecular modeling techniques have been used extensively to explore the interactions between this compound and potential biological targets. These studies have revealed that the compound can bind effectively to several key enzymes and receptors, suggesting its potential as an inhibitor or modulator. Furthermore, computational predictions have indicated that modifications to the difluoromethoxy group could further enhance binding affinity without compromising overall bioavailability.

The synthesis of this compound represents another area of significant interest. Given its complex structure, developing an efficient synthetic route has been a challenge for chemists. However, recent advances in synthetic methodology have made it possible to produce this molecule on a scalable basis. The synthesis typically involves multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the cyano group, followed by functionalization at the phenyl ring with both difluoromethoxy and sulfamoyl groups. Each step must be optimized to minimize side reactions and maximize overall efficiency.

Evaluation of the compound's biological activity has been another critical aspect of its development. In vitro assays have been conducted to assess its interaction with various enzymes and receptors relevant to different therapeutic areas. Preliminary results suggest that it exhibits promising activity against several targets, including those involved in cancer cell proliferation and inflammation. These findings have prompted further investigation into its potential as a lead compound for drug development.

The pharmacokinetic properties of this compound are also under scrutiny. Studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These assessments are crucial for determining whether it has the potential to progress into clinical trials as a drug candidate. Early data indicate that it exhibits reasonable oral bioavailability and metabolic stability, which are favorable characteristics for any drug candidate.

Future directions for research on this compound include further optimization of its structure to enhance its therapeutic potential. This could involve modifications such as changing the substitution pattern on the phenyl rings or exploring alternative functional groups that might improve biological activity or reduce toxicity. Additionally, preclinical studies will be necessary to evaluate its safety profile in animal models before it can be considered for human trials.

The broader implications of this research are significant for chemical biology and pharmaceutical development. By providing insights into how different functional groups can be combined to create bioactive molecules, studies like these contribute to our understanding of molecular recognition processes at an atomic level. This knowledge is essential for designing new drugs that are more effective and better tolerated by patients.

In conclusion, (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-sulfamoylphenyl)prop-2-enamide (CAS number 326031-23-6) represents an exciting example of how structural complexity can be leveraged to create molecules with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.